Cas no 1019629-72-1 (N-[(2,6-difluorophenyl)methyl]cyclopentanamine)

N-[(2,6-difluorophenyl)methyl]cyclopentanamine structure
1019629-72-1 structure
Product Name:N-[(2,6-difluorophenyl)methyl]cyclopentanamine
CAS No:1019629-72-1
MF:C12H15F2N
MW:211.25101017952
CID:4567917
Update Time:2023-04-06

N-[(2,6-difluorophenyl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(2,6-difluorophenyl)methyl]cyclopentanamine
    • Benzenemethanamine, N-cyclopentyl-2,6-difluoro-
    • Inchi: 1S/C12H15F2N/c13-11-6-3-7-12(14)10(11)8-15-9-4-1-2-5-9/h3,6-7,9,15H,1-2,4-5,8H2
    • InChI Key: CMZLQSQTPIUGND-UHFFFAOYSA-N
    • SMILES: C1(CNC2CCCC2)=C(F)C=CC=C1F

Computed Properties

  • Exact Mass: 211.117256g/mol
  • Monoisotopic Mass: 211.117256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 211.25g/mol
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 267.5±25.0 °C at 760 mmHg
  • Flash Point: 115.6±23.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-[(2,6-difluorophenyl)methyl]cyclopentanamine Security Information

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